2-Formyl-4-nitrophenyl methanesulfonate
Description
2-Formyl-4-nitrophenyl methanesulfonate is an aromatic sulfonate ester characterized by a nitro group (-NO₂) at the para position and a formyl group (-CHO) at the ortho position of the phenyl ring. These substituents confer distinct electronic and steric properties, influencing its reactivity, stability, and biological interactions. The compound is primarily utilized in organic synthesis as an alkylating agent or intermediate, leveraging the sulfonate group’s leaving ability in nucleophilic substitution reactions. Its nitro and formyl groups enhance electrophilicity, making it more reactive than simpler methanesulfonate derivatives.
Properties
Molecular Formula |
C8H7NO6S |
|---|---|
Molecular Weight |
245.21 g/mol |
IUPAC Name |
(2-formyl-4-nitrophenyl) methanesulfonate |
InChI |
InChI=1S/C8H7NO6S/c1-16(13,14)15-8-3-2-7(9(11)12)4-6(8)5-10/h2-5H,1H3 |
InChI Key |
FKPRPRICPJNTKV-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)OC1=C(C=C(C=C1)[N+](=O)[O-])C=O |
Canonical SMILES |
CS(=O)(=O)OC1=C(C=C(C=C1)[N+](=O)[O-])C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The substituents on the phenyl ring significantly alter physicochemical characteristics. Below is a comparative analysis:
Key Observations :
- Electron-withdrawing groups (e.g., -NO₂, -CHO) in 2-formyl-4-nitrophenyl methanesulfonate increase the sulfonate group’s electrophilicity, accelerating nucleophilic substitution compared to methyl or phenyl derivatives .
- Physical state : Aromatic sulfonates (e.g., phenyl, 2-formyl-4-nitrophenyl) are typically solids due to stronger intermolecular forces (e.g., π-π stacking), whereas aliphatic derivatives like methyl methanesulfonate are liquids .
Key Findings :
- Potency : Methyl methanesulfonate requires higher concentrations (200 μM) to induce p53 activation compared to etoposide (0.3 μM) or quercetin (30 μM) due to differences in DNA damage mechanisms . For 2-formyl-4-nitrophenyl methanesulfonate, the nitro group may increase lipophilicity, enhancing cellular uptake and potency.
- Aliphatic derivatives like methyl methanesulfonate undergo hydrolysis more readily .
Analytical and Crystallographic Insights
Structural studies using tools like SHELX and Mercury reveal:
- Crystal packing : Nitro and formyl groups in 2-formyl-4-nitrophenyl methanesulfonate likely engage in hydrogen bonding and π-π interactions, influencing melting points and solubility .
- Comparative stability : Lead methanesulfonate decomposes under heat to release toxic oxides, whereas aromatic sulfonates exhibit greater thermal stability .
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